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Compound of Interest

Compound Name: Stachyose hydrate

Cat. No.: B1142088 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of all laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of stachyose hydrate, a non-hazardous

substance that still requires adherence to standard laboratory safety protocols.

Stachyose Hydrate: Safety and Physical Properties
Stachyose hydrate is a tetrasaccharide consisting of two α-D-galactose units, one α-D-

glucose unit, and one β-D-fructose unit. While generally not classified as a hazardous

substance, it is crucial to handle it with care in a laboratory setting.[1] One supplier's safety

data sheet suggests it may be harmful if swallowed and can cause skin, eye, and respiratory

irritation. Therefore, exercising caution and using appropriate personal protective equipment

(PPE) is recommended.

Below is a summary of its key quantitative data:
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Property Value Source

CAS Number 54261-98-2 [1][2]

Molecular Formula C₂₄H₄₂O₂₁ · xH₂O [3][4]

Molecular Weight
666.58 g/mol (anhydrous

basis)
[4][5]

Appearance White to off-white powder [2][4]

Solubility Soluble in water [4]

Melting Point 95 - 105 °C / 203 - 221 °F [4]

Experimental Protocols for Safe Handling
When working with stachyose hydrate, adherence to standard laboratory practices is

essential. This includes:

Engineering Controls: Use in a well-ventilated area. Appropriate exhaust ventilation should

be used where dust is formed.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses or chemical safety goggles.[4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[4]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[3][4]

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.

Wash hands before breaks and at the end of the workday.[4]

Stachyose Hydrate Disposal Workflow
The proper disposal of stachyose hydrate should always comply with local, regional, and

national regulations. The following workflow provides a logical approach to its disposal.
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Stachyose Hydrate Disposal Protocol

Unused Stachyose Hydrate or Contaminated Materials

Package in a suitable, closed container labeled for disposal.

Is the waste classified as hazardous under local regulations?

Dispose of as non-hazardous waste.
Follow institutional guidelines.

No

Dispose of as hazardous waste.
Use a licensed waste carrier.

Yes

Consult institutional EHS for guidance.

Click to download full resolution via product page

Stachyose Hydrate Disposal Decision Workflow

Step-by-Step Disposal Procedures
Waste Identification and Collection: Collect unused stachyose hydrate and any materials

contaminated with it (e.g., weighing paper, contaminated gloves) in a suitable, closed

container.[3] Ensure the container is appropriately labeled for waste disposal.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste.[6] Consult your institution's Environmental Health and

Safety (EHS) department and local, regional, and national hazardous waste regulations to
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ensure complete and accurate classification.[6] Although stachyose hydrate is generally not

considered hazardous, this step is crucial for compliance.

Disposal of Non-Hazardous Waste: If determined to be non-hazardous, dispose of the

contained waste according to your institution's guidelines for non-hazardous chemical waste.

Do not empty into drains.[3][4]

Disposal of Hazardous Waste: If classified as hazardous by local regulations, the waste must

be disposed of by a licensed waste carrier.[7] Your institution's EHS department will have

established procedures for the collection and disposal of hazardous chemical waste.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[3] Outer packaging that is not contaminated may be recyclable.[7]

Disclaimer: This information is intended as a guide and should not replace the guidance of your

institution's Environmental Health and Safety department or the specific requirements of local,

regional, and national regulations. Always consult the Safety Data Sheet (SDS) provided by

your supplier for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Stachyose Hydrate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142088#stachyose-hydrate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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